Cas no 408309-25-1 (1-methylpiperidine-2,5-dione)

• Product Name: 1-methylpiperidine-2,5-dione
• CAS No: 408309-25-1
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 1018472
• PubChem ID: 45087316
• Update Time: 2025-05-18

1-methylpiperidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperidinedione,1-methyl-(9CI)
• 1-methylpiperidine-2,5-dione
• CID 45087316
• 1-Methyl-piperidine-2,5-dione
• 2,5-Piperidinedione, 1-methyl-

• Inchi： 1S/C6H9NO2/c1-7-4-5(8)2-3-6(7)9/h2-4H2,1H3
• InChI Key： CESFOYQRKATOPJ-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(CC1)=O

Computed Properties

• Exact Mass: 127.063
• Monoisotopic Mass: 127.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 288.6±33.0 °C(Predicted)
• pka: -0.92±0.20(Predicted)

Additional information on 1-methylpiperidine-2,5-dione

Introduction to 1-methylpiperidine-2,5-dione (CAS No. 408309-25-1)

1-methylpiperidine-2,5-dione, identified by its Chemical Abstracts Service (CAS) number 408309-25-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic diketone exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug discovery and molecular synthesis.

The molecular structure of 1-methylpiperidine-2,5-dione consists of a piperidine ring substituted with a methyl group at the 1-position and diketone groups at the 2- and 5-positions. This configuration imparts distinct reactivity and electronic properties, making it a versatile intermediate in organic synthesis. The compound’s ability to participate in various chemical transformations, such as condensation reactions and Michael additions, underscores its utility in constructing more complex molecules.

In recent years, 1-methylpiperidine-2,5-dione has been explored for its pharmacological properties. Its structural motif is reminiscent of several bioactive molecules, suggesting potential therapeutic applications. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them candidates for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of 1-methylpiperidine-2,5-dione is its role as a building block in the synthesis of more intricate pharmacophores. Researchers have leveraged its reactivity to develop novel scaffolds for drug candidates targeting various diseases. For instance, modifications at the methyl and diketone positions have been investigated to optimize binding affinity and metabolic stability, key factors in drug design.

The compound’s significance extends beyond academic research; it has also found applications in industrial settings where precision chemical synthesis is paramount. Its predictable reactivity allows chemists to incorporate it into larger molecules with high fidelity, facilitating the production of complex pharmaceutical intermediates. This has made 1-methylpiperidine-2,5-dione a valuable asset in both research laboratories and manufacturing facilities.

Advances in computational chemistry have further enhanced the understanding of 1-methylpiperidine-2,5-dione’s behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict potential drug-like properties. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of promising candidates for experimental validation.

The future prospects of 1-methylpiperidine-2,5-dione are promising, with ongoing research aiming to uncover new applications and optimize its synthetic pathways. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel therapeutics based on this versatile compound.

In summary, 1-methylpiperidine-2,5-dione (CAS No. 408309-25-1) represents a critical component in modern pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers and synthetic chemists alike. As scientific understanding progresses, the potential applications of this compound are likely to expand, reinforcing its importance in both academic and industrial contexts.